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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Pentyl benzoate, a common fragrance and flavor ingredient also utilized in various
chemical formulations. Adherence to these procedures will minimize risks and ensure safe
operational conduct and disposal.

Chemical Identifier:

Name: Pentyl benzoate

Synonyms: n-Amyl benzoate, Benzoic acid pentyl ester[1]

CAS Number: 2049-96-9[1]

Molecular Formula: C12H1602[1]

Molecular Weight: 192.25 g/mol [1]

Immediate Safety and Hazard Information

Pentyl benzoate is classified as a combustible liquid that can cause skin and eye irritation.[1] It
is also harmful to aquatic life with long-lasting effects.[1] Understanding these hazards is the
first step in safe handling.

Hazard Classification Summary:
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Hazard Class Category GHS Hazard Statement
Flammable Liquids Category 3 Combustible liquid
Skin Corrosion/Irritation Category 2 Causes skin irritation
Serious Eye Damage/Eye ] o
o Category 2A Causes serious eye irritation

Irritation
Hazardous to the Aquatic o ]

] ] Harmful to aquatic life with
Environment, Long-term Chronic 3

Hazard

long lasting effects

Data sourced from a Material Safety Data Sheet for Pentyl Benzoate.[1]

Physical Properties:

Property Value

Appearance Colorless to pale yellow liquid[1]

Odor Fruity, floral, balsamic[1]

Boiling Point 277 °C[1]

Flash Point 115 °C (closed cup)[1]

Solubility Insoluble in water; soluble in organic solvents[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to mitigate the risks of exposure. The following PPE

is mandatory when handling Pentyl benzoate:

o Hand Protection: Wear protective gloves. Inspect gloves before use and remove them with

care to avoid skin contamination.[2]

» Eye Protection: Chemical safety goggles or glasses with side shields that comply with

European Standard EN166 or OSHA's eye and face protection regulations in 29 CFR

1910.133 are required.[3][4]
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» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin exposure.[2][3] In cases of potential splashing, an apron may be advisable.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2][3] However, if ventilation is inadequate or if
mists/vapors are generated, use a NIOSH/MSHA approved respirator.[4]
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Step-by-Step Handling and Storage Procedures

Handling:

» Ventilation: Always handle Pentyl benzoate in a well-ventilated area.[1] A chemical fume
hood is recommended.

e Avoid Contact: Take measures to avoid contact with skin and eyes, and do not breathe in
vapors or mists.[1][2]

e Grounding: If transferring large quantities, ground and bond containers to prevent static
discharge.

e Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after
handling.[4]

Storage:

» Container: Store in a tightly closed container in a cool, dry, well-ventilated area.[1]
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e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

[3]
o Temperature: Avoid exposure to heat, sparks, and open flames.[1]
Emergency and Disposal Plans
First Aid Measures:

e Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[2]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical attention.[5]

 Inhalation: Move to fresh air. If you feel unwell, seek medical advice.[5]

Ingestion: Clean mouth with water. Do not induce vomiting. Get medical attention.[2]

Spill and Leak Cleanup:

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, silica gel, universal binder) to soak up
the spill.[3]

Collect: Place the absorbed material into a suitable, closed container for disposal.[3]

Clean: Clean the affected area thoroughly.
Disposal:

Dispose of Pentyl benzoate and its container in accordance with local, regional, and national
regulations.[1][5] Do not release it into the environment.[1] Entrust disposal to a licensed waste
disposal company.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Pentyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580521#personal-protective-equipment-for-
handling-pentyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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